ethyl 4-{[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(1-methyl-2-oxo-3H-indol-5-yl)sulfonylamino]benzoate
• InChI: InChI=1S/C18H18N2O5S/c1-3-25-18(22)12-4-6-14(7-5-12)19-26(23,24)15-8-9-16-13(10-15)11-17(21)20(16)2/h4-10,19H,3,11H2,1-2H3
• InChI Key: OPFNAXFNIWUNEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)N(C(=O)C3)C
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

Ethyl 4-{[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzoate, also known as ESI, is a chemical compound that has been widely used in scientific research for its potential applications in various fields.

Mechanism of Action

Ethyl 4-{[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzoate is a potent inhibitor of protein kinases, which are enzymes that regulate various cellular processes, including cell growth, differentiation, and apoptosis. This compound binds to the ATP-binding site of protein kinases and inhibits their activity, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and modulation of synaptic plasticity and memory formation. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzoate has several advantages for lab experiments, including its potency, selectivity, and reversible inhibition of protein kinases. However, this compound has some limitations, including its potential off-target effects and the need for optimization of dosing and delivery methods.

Future Directions

There are several future directions for research on ethyl 4-{[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzoate, including the development of more potent and selective inhibitors of protein kinases, the identification of new protein kinase targets, and the investigation of this compound's potential applications in other fields, such as immunology and infectious diseases. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic potential and reduce potential side effects.

Scientific Research Applications

Ethyl 4-{[(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)sulfonyl]amino}benzoate has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been used as a tool to study the role of protein kinases in synaptic plasticity and memory formation. In drug discovery, this compound has been used as a lead compound for the development of novel drugs targeting specific protein kinases.